Cas no 1261930-39-5 (5-(5-Chloro-2-methoxyphenyl)-2-formylphenol)

• Product Name: 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol
• CAS No: 1261930-39-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18314808
• CID: 2764216
• PubChem ID: 53220539
• Update Time: 2025-06-14

5-(5-Chloro-2-methoxyphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(5-CHLORO-2-METHOXYPHENYL)-2-FORMYLPHENOL
• 5'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbaldehyde
• MFCD18314808
• 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol, 95%
• 1261930-39-5
• DTXSID90685269
• 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol

• MDL： MFCD18314808
• Inchi： 1S/C14H11ClO3/c1-18-14-5-4-11(15)7-12(14)9-2-3-10(8-16)13(17)6-9/h2-8,17H,1H3
• InChI Key： OMVYGGZSECOCMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC(C=O)=C(C=1)O)OC

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol

Comprehensive Overview of 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol (CAS No. 1261930-39-5)

5-(5-Chloro-2-methoxyphenyl)-2-formylphenol (CAS No. 1261930-39-5) is an organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chloro and methoxy substituents, belongs to the class of phenolic aldehydes, which are widely studied for their bioactive potential. Researchers and industry professionals often search for terms like "synthesis of 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol", "applications of phenolic aldehydes", and "CAS 1261930-39-5 uses", reflecting the growing interest in this molecule.

The molecular structure of 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol features a formyl group (-CHO) attached to a phenolic ring, which is further substituted with a chloro and methoxy group. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds with minimal environmental impact. Searches related to "eco-friendly synthesis of chloro-methoxyphenyl derivatives" highlight this shift in focus.

In the pharmaceutical sector, 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol is explored for its potential as a building block in drug discovery. Its structural motifs are reminiscent of bioactive molecules used in anti-inflammatory and antioxidant therapies. Queries such as "phenolic aldehydes in drug development" and "chloro-substituted phenols in medicine" underscore the relevance of this compound in cutting-edge research. Additionally, its role in material science, particularly in the design of functional polymers, is another area of active investigation.

Analytical characterization of CAS No. 1261930-39-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for research and industrial applications. Popular search terms like "analytical methods for phenolic aldehydes" and "HPLC analysis of 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol" reflect the demand for reliable quality control protocols.

The compound's stability and reactivity under various conditions are also subjects of interest. Researchers often investigate its behavior in oxidative environments or its potential as a ligand in catalytic systems. Searches for "reactivity of formylphenol derivatives" and "catalytic applications of chloro-methoxyphenyl compounds" align with these exploratory studies. Furthermore, the rise of computational chemistry has enabled predictive modeling of its properties, addressing queries like "DFT studies on 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol".

In summary, 5-(5-Chloro-2-methoxyphenyl)-2-formylphenol (CAS No. 1261930-39-5) is a versatile compound with broad applicability in pharmaceuticals, materials science, and catalysis. Its unique structural features and alignment with contemporary research trends—such as sustainable chemistry and drug discovery—ensure its continued relevance. As interest grows, so does the need for comprehensive resources on its synthesis, analysis, and applications, making it a focal point for both academic and industrial research.